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A Note to the Reader:

Initial research into the requested topic, "1-Phenylpiperazine-2-carbonitrile,” did not yield
sufficient public-domain, verifiable data to construct a comprehensive technical guide. This
specific chemical structure does not appear to be a widely synthesized, characterized, or
commercially available compound.

However, due to the close structural relationship and the extensive availability of technical
information, this guide has been developed for the parent compound, 1-Phenylpiperazine (CAS
No. 92-54-6). This versatile chemical is a cornerstone in medicinal chemistry and serves as a
critical precursor in the synthesis of a multitude of pharmaceutical agents. This guide is
intended for researchers, scientists, and professionals in drug development, offering a detailed
exploration of its synthesis, characterization, and significant applications.

Introduction to 1-Phenylpiperazine

1-Phenylpiperazine is a heterocyclic aromatic organic compound featuring a piperazine ring
substituted with a phenyl group at one of the nitrogen atoms.[1][2] Its unique structural
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arrangement, combining a flexible saturated heterocyclic amine with a rigid aromatic moiety,

makes it a privileged scaffold in medicinal chemistry.[3][4] The two nitrogen atoms of the

piperazine ring offer distinct sites for chemical modification, allowing for the synthesis of a

diverse array of derivatives with tailored pharmacological properties.[5] This adaptability has

led to its incorporation into numerous drugs targeting the central nervous system, including

antidepressants, antipsychotics, and anxiolytics.[1][6]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 1-

phenylpiperazine is fundamental for its application in synthesis and for the quality control of its

derivatives.

husical and Chemical :

Property Value Source(s)
CAS Number 92-54-6 [71[81I9]
Molecular Formula C1oH14N2 [71[9][10]
Molecular Weight 162.23 g/mol [71[81I9]
Appearance C.:Ieér, colorless to pale yellow B[]
liquid
Melting Point 18.8 °C [1][8]
Boiling Point 286-287.2 °C [11181I9]
Density 1.062 g/mL at 25 °C [1109]
Refractive Index (n20/D) 1.588 [1]
pKa (conjugate acid) ~8.71 [1]
Solubility Insoluble in water; soluble in (el

organic solvents

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1-
phenylpiperazine.

e 1H NMR (400 MHz, CDCIs): The proton NMR spectrum typically shows characteristic signals
for the aromatic protons of the phenyl group and the methylene protons of the piperazine
ring.[12]

o Aromatic protons (phenyl group): Multiplets in the range of & 6.8-7.3 ppm.

o Piperazine ring protons (-CHz-): Signals appear at approximately & 3.07 ppm and & 2.95
ppm.[12]

e 13C NMR: The carbon NMR spectrum provides information on the carbon skeleton of the
molecule.[13][14]

« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands
corresponding to the functional groups present.[14][15]

o C-H stretching (aromatic): ~3000-3100 cm~1
o C-H stretching (aliphatic): ~2800-3000 cm~2[14]
o C-N stretching: In the region of 1049-1186 cm~1[15]

o Mass Spectrometry (MS): Electron ionization mass spectrometry typically shows a molecular
ion peak (M*) at m/z 162, corresponding to the molecular weight of 1-phenylpiperazine.[10]
[12]

Synthesis of 1-Phenylpiperazine

Several synthetic routes to 1-phenylpiperazine have been developed, with the choice of
method often depending on the desired scale, purity, and available starting materials.

Buchwald-Hartwig Amination

A common and efficient method for the synthesis of arylpiperazines is the palladium-catalyzed
Buchwald-Hartwig amination. This cross-coupling reaction involves the formation of a carbon-
nitrogen bond between an aryl halide (or triflate) and an amine.
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Workflow for Buchwald-Hartwig Synthesis of 1-Phenylpiperazine
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Caption: Buchwald-Hartwig amination workflow for 1-phenylpiperazine synthesis.
Detailed Experimental Protocol:

o Reaction Setup: To a Schlenk tube under an inert nitrogen atmosphere, add potassium tert-
butoxide (KOtBu, 1.3 mmol), a palladium catalyst with an appropriate ligand (e.g., 1 mol% of
a nickel-based complex), and 1,4-dioxane (2 mL).[16]

o Addition of Reactants: Sequentially add piperazine (1.3 mmol) and chlorobenzene (1.0
mmol) to the reaction mixture.[16]

e Reaction Conditions: Vigorously stir the mixture at 90 °C for approximately 4 hours.[16]

» Workup: After cooling to room temperature, remove the solvent under reduced pressure.
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 Purification: Purify the resulting residue by column chromatography on silica gel to yield the
pure 1-phenylpiperazine.[16]

The causality behind these steps lies in the catalytic cycle of the Buchwald-Hartwig reaction,
where the palladium catalyst facilitates the oxidative addition of the aryl halide, followed by
coordination of the amine and subsequent reductive elimination to form the desired C-N bond.
The base is crucial for deprotonating the amine, making it a more potent nucleophile.

Other Synthetic Approaches

Alternative methods for synthesizing 1-phenylpiperazine and its derivatives include:

o Nucleophilic Aromatic Substitution: This can involve the reaction of piperazine with an
activated aryl halide (e.qg., a fluorinated or nitro-substituted benzene) under elevated
temperatures.[1]

» Reductive Amination: This method can be employed for the synthesis of more complex
phenylpiperazine derivatives.

e Cyclization of N-phenylethylenediamine precursors: This approach builds the piperazine ring
from a linear precursor.[1][5]

Applications in Drug Discovery and Development

The 1-phenylpiperazine scaffold is a key component in a wide range of pharmaceuticals,
primarily those targeting the central nervous system.[2][4] Its derivatives have been developed
as:

o Antidepressants and Anxiolytics: Many drugs in this class act as serotonin receptor
modulators or reuptake inhibitors.[3][17] The phenylpiperazine moiety often plays a crucial
role in binding to these receptors.

» Antipsychotics: Atypical antipsychotics frequently incorporate the phenylpiperazine structure
to modulate dopamine and serotonin receptor activity.[4]

o Adrenergic Receptor Antagonists: Derivatives have been investigated for their potential in
treating hypertension and vasospasm by blocking alpha-adrenergic receptors.[1][7]
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e Oncology: Recent research has explored phenylpiperazine derivatives as inhibitors of key
signaling pathways in cancer, such as the epidermal growth factor receptor (EGFR) tyrosine
kinase.[18]

Signaling Pathway Implication
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Caption: Interaction of phenylpiperazine derivatives with CNS receptors.

Analytical Methodologies

Accurate and robust analytical methods are essential for the quality control of 1-
phenylpiperazine and for pharmacokinetic studies of its derivatives.

Chromatographic Techniques

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the
separation, identification, and quantification of 1-phenylpiperazine and related compounds.
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[19][20] It is particularly useful for the analysis of volatile derivatives.

e Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS is widely used for the
guantification of phenylpiperazine derivatives in biological matrices such as plasma and
urine, offering high sensitivity and selectivity.[21][22]

General LC-MS/MS Protocol for Quantification in Plasma:

o Sample Preparation: Extract the analyte from the plasma sample using protein precipitation
or liquid-liquid extraction.

o Chromatographic Separation: Inject the extracted sample onto a suitable HPLC or UPLC
column (e.g., a C18 column) to separate the analyte from matrix components.

o Mass Spectrometric Detection: Use a tandem mass spectrometer operating in multiple
reaction monitoring (MRM) mode for sensitive and selective detection and quantification.[21]

Other Analytical Methods

o Capillary Electrophoresis: This technique has been used for the determination of piperazine
in pharmaceutical drug substances.[23]

Safety and Handling

1-Phenylpiperazine is classified as a hazardous substance and requires careful handling in a
laboratory setting.

e Hazards: It is toxic if swallowed and in contact with skin, and it can cause severe skin burns
and eye damage.[11][24]

e Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,
safety goggles, a face shield, and protective clothing, must be worn when handling this
compound.[24]

o Handling and Storage: Handle in a well-ventilated area, preferably in a fume hood. Store in a
tightly closed container in a cool, dry place.

o First Aid Measures:
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately call a poison
center or doctor.[24]

o Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and
plenty of water. Seek immediate medical attention.[24]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[24]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[24]

Conclusion

1-Phenylpiperazine is a compound of significant interest and utility in the fields of medicinal
chemistry and drug development. Its versatile structure allows for the synthesis of a wide range
of derivatives with diverse pharmacological activities. A thorough understanding of its
synthesis, physicochemical properties, analytical methods, and safety precautions is essential
for its effective and safe use in research and development. As new therapeutic challenges
emerge, the 1-phenylpiperazine scaffold will likely continue to be a valuable starting point for
the design and discovery of novel therapeutic agents.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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